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Compound of Interest

Compound Name: 6-Chloropicolinic acid

Cat. No.: B051624

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 6-
Chloropicolinic acid, a key intermediate in pharmaceutical and agrochemical synthesis. This
document outlines its core physicochemical properties, standardized experimental protocols for
their determination, and a visual representation of its synthesis pathway.

Core Physicochemical Data

6-Chloropicolinic acid (CAS No: 4684-94-0) is a white to cream or tan crystalline powder.[1]
Its fundamental physical properties are summarized in the table below, providing a baseline for
its handling, purification, and use in further chemical reactions.

Property Value

Melting Point 185 - 191 °C[1][2][31[4]

Boiling Point ~241.15 °C (rough estimate)[2][4]
Molecular Formula C6H4CINO2[2]

Molecular Weight 157.55 g/mol [2]
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Experimental Protocols for Physical Property
Determination

Accurate determination of melting and boiling points is crucial for verifying the purity and
identity of a chemical compound. The following are standard laboratory protocols for these
measurements.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. This property is a critical indicator of purity, with pure substances typically exhibiting a
sharp melting range.

Methodology:

Sample Preparation: A small amount of the dry, powdered 6-Chloropicolinic acid is packed
into a capillary tube, which is sealed at one end.[3][4]

o Apparatus Setup: The capillary tube is attached to a thermometer and placed in a heating
apparatus, such as a Thiele tube or a modern digital melting point apparatus.[1] The heating
medium is typically an oil bath or a metal block.

» Heating and Observation: The sample is heated at a controlled, slow rate, typically around
2°C per minute as the temperature approaches the expected melting point.

» Data Recording: The temperature at which the substance first begins to melt and the
temperature at which it becomes completely liquid are recorded. This range represents the
melting point.[5] For a pure compound, this range is typically narrow.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[6][7] For substances like 6-Chloropicolinic acid, which is
a solid at room temperature, this determination requires melting the substance first.

Methodology:
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o Sample Preparation: A small quantity of 6-Chloropicolinic acid is placed in a small test tube
(fusion tube). A capillary tube, sealed at one end, is inverted and placed inside the test tube
with the open end submerged in the molten sample.

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point liquid like paraffin oil.[7][8]

o Heating and Observation: The Thiele tube is gently heated, and as the temperature rises, air
trapped in the capillary tube will be expelled, forming a stream of bubbles.[7][8] Heating is
continued until a steady stream of bubbles is observed.

o Data Recording: The heat source is then removed. The temperature at which the bubbling
stops and the liquid begins to be drawn into the capillary tube is recorded as the boiling
point.[7][8] It is also important to record the atmospheric pressure at the time of the
measurement.[6]

Synthesis Workflow of 6-Chloropicolinic Acid

The following diagram illustrates a common synthetic route for 6-Chloropicolinic acid,
providing a visual guide for researchers involved in its production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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